3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-[[(2S)-2-amino-3-methylbutanoyl]amino]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C14H27N3O3/c1-9(2)11(15)12(18)16-10-6-7-17(8-10)13(19)20-14(3,4)5/h9-11H,6-8,15H2,1-5H3,(H,16,18)/t10?,11-/m0/s1
• InChI Key: PDMVFECTGGFCIN-DTIOYNMSSA-N
• Canonical SMILES: CC(C)C(C(=O)NC1CCN(C1)C(=O)OC(C)(C)C)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)NC1CCN(C1)C(=O)OC(C)(C)C)N
• Molecular Formula: C14H27N3O3
• Molecular Weight: 285.38 g/mol

Description

3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 1354025-91-4) is a chiral pyrrolidine-based compound featuring a tert-butyl ester (Boc) protecting group and a branched amino acid side chain. With a molecular weight of 285.39 g/mol, it serves as a critical intermediate in peptide and small-molecule drug synthesis, particularly in projects requiring stereochemical precision .

Biological Activity

3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester is a compound with significant potential in the field of medicinal chemistry. Its structure, which includes a pyrrolidine ring and an amino acid derivative, suggests diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, synthesis methods, and potential applications.

• Molecular Formula : C₁₄H₂₇N₃O₃
• Molecular Weight : 285.38 g/mol
• CAS Number : 1354025-91-4

The presence of the tert-butyl ester group enhances its lipophilicity, which can influence its absorption and distribution in biological systems .

Pharmacological Effects

Research indicates that compounds similar to 3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester exhibit various biological activities:

• Anticonvulsant Activity : Some derivatives have shown efficacy in reducing seizure activity in animal models. The structure-activity relationship (SAR) suggests that modifications to the pyrrolidine ring can enhance anticonvulsant properties .
• Anticancer Potential : Preliminary studies indicate that this compound may possess anticancer properties, particularly against specific cell lines such as Jurkat and A-431. The observed cytotoxicity is attributed to its ability to induce apoptosis in cancer cells, likely due to interactions with critical proteins involved in cell survival pathways .
• Neuroprotective Effects : There is emerging evidence suggesting neuroprotective effects, which may be beneficial in conditions like Alzheimer's disease. The compound's ability to cross the blood-brain barrier due to its lipophilic nature is a significant factor in its potential therapeutic applications .

Synthesis Methods

The synthesis of 3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester typically involves multi-step organic reactions. Common methods include:

• Amidation Reactions : The coupling of pyrrolidine derivatives with amino acid precursors.
• Esterification : The formation of the tert-butyl ester from carboxylic acids using tert-butanol and acid catalysts.

These synthetic routes are crucial for producing derivatives with enhanced biological activity.

Case Studies

Several studies have explored the effects of this compound on various biological systems:

• Study 1 : A study published in Molecules demonstrated that a related pyrrolidine derivative significantly reduced tumor growth in xenograft models, suggesting a mechanism involving apoptosis induction through mitochondrial pathways .
• Study 2 : Another investigation focused on the neuroprotective properties of similar compounds, revealing that they could mitigate oxidative stress-induced neuronal death in vitro, highlighting their potential for treating neurodegenerative diseases .

Comparison with Related Compounds

A comparative analysis with structurally similar compounds reveals distinct features that may contribute to its unique biological activity:

Compound Name	Structure	Key Features
3-Aminopropanoic Acid	Basic amino structure	Simple structure; less complex than target compound
2-Amino-4-methylpentanoic Acid	Similar amino group	More branched structure; differing activities
N-Boc-L-Valine	Valine derivative	Protecting group alters reactivity; used in peptide synthesis

The unique combination of the pyrrolidine ring and specific side chains in 3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester enhances its biological activity compared to simpler amino acids or derivatives.

Comparison with Similar Compounds

Key Structural Features and Differences

The compound belongs to a class of Boc-protected pyrrolidine/piperidine derivatives with amino acid side chains. Below is a comparative analysis with analogs:

Compound Name	Core Structure	Substituent	Molecular Weight (g/mol)	CAS Number	Key Applications/Notes
Target Compound: 3-((S)-2-Amino-3-methyl-butyrylamino)-pyrrolidine-1-carboxylate	Pyrrolidine	(S)-2-Amino-3-methyl-butyrylamino	285.39	1354025-91-4	Peptide synthesis; discontinued
2-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-pyrrolidine-1-carboxylate	Pyrrolidine	(S)-2-Amino-3-methyl-butyrylamino-methyl	Not reported	Not provided	Structural isomer with methylene spacer; potential altered steric/electronic properties
3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylate	Piperidine	(S)-2-Amino-3-methyl-butyrylamino	299.42 (CymitQuimica)	1354025-96-9	Larger six-membered ring; increased conformational flexibility
(S)-3-((S)-2-Amino-propionylamino)-pyrrolidine-1-carboxylate	Pyrrolidine	(S)-2-Amino-propionylamino	Not reported	193269-94-2	Shorter side chain (propionyl vs. butyryl); reduced hydrophobicity
(S)-3-(4,6-Dimethyl-pyrimidin-2-yloxy)-pyrrolidine-1-carboxylate	Pyrrolidine	4,6-Dimethyl-pyrimidin-2-yloxy	293.36	1264038-39-2	Heterocyclic substituent; potential kinase inhibitor scaffold

Structural and Functional Implications

Core Ring Differences: Pyrrolidine vs. Piperidine: The target compound’s pyrrolidine ring (5-membered) imposes greater ring strain and rigidity compared to piperidine analogs (6-membered), which may influence binding to biological targets.

Side Chain Variations: Branching and Length: The (S)-2-amino-3-methyl-butyrylamino group in the target compound provides a branched, hydrophobic side chain. In contrast, the propionylamino analog (CAS 193269-94-2) has a shorter, unbranched chain, likely reducing steric hindrance but also lipophilicity . Functional Groups: Compounds like (S)-3-(4,6-dimethyl-pyrimidin-2-yloxy)-pyrrolidine-1-carboxylate introduce aromatic heterocycles, enabling π-π stacking interactions critical for enzyme inhibition .

Protection and Stability :

• All listed compounds feature the Boc group, which enhances solubility in organic solvents and protects the amine during synthesis. However, bulkier substituents (e.g., methyl-pyrimidinyloxy) may slow deprotection kinetics .

Stability and Commercial Availability

• The target compound’s discontinuation by CymitQuimica contrasts with the commercial availability of piperidine analogs (e.g., CAS 864754-29-0 via Parchem ), suggesting shifting research priorities toward more flexible or functionalized derivatives.

Preparation Methods

Stepwise Approach

The synthesis is divided into three stages:

• Pyrrolidine Functionalization : Introduction of the Boc group at the pyrrolidine nitrogen.

• Amino Acid Activation : Preparation of the (S)-2-amino-3-methylbutanoyl moiety.

• Coupling and Deprotection : Amide bond formation followed by Boc removal (if required).

Table 1: Synthetic Steps and Reagents

Step	Objective	Reagents/Conditions	Key Considerations
1	Boc Protection of Pyrrolidine	Boc₂O, DMAP, DCM, 0°C → RT	Ensures selective N1-protection.
2	Amino Acid Preparation	L-Valine, Fmoc-Cl, NaHCO₃, Dioxane/H₂O	Fmoc protects the α-amino group.
3	Carboxylic Acid Activation	EDCI, HOBt, DIPEA, DMF	Minimizes racemization.
4	Amide Coupling	Activated amino acid + Boc-pyrrolidine, RT, 12h	Maintains (S)-configuration.
5	Fmoc Deprotection	Piperidine/DMF (20%), 30min	Retains Boc group on pyrrolidine.

Detailed Preparation Methods

Boc Protection of Pyrrolidine

Procedure :

• Dissolve 3-aminopyrrolidine (1.0 eq) in anhydrous DCM.

• Add Boc₂O (1.1 eq) and DMAP (0.1 eq) at 0°C.

• Stir at room temperature for 6h.

• Quench with H₂O, extract with DCM, and purify via silica chromatography (hexane/EtOAc 7:3).

Yield : 85–90%.

Synthesis of (S)-2-Fmoc-amino-3-methylbutanoic Acid

Procedure :

• Suspend L-valine (1.0 eq) in dioxane/H₂O (1:1).

• Add Fmoc-Cl (1.2 eq) and NaHCO₃ (2.5 eq) at 0°C.

• Stir for 4h, acidify with HCl, and extract with EtOAc.

Yield : 78%.

Amide Coupling

Procedure :

• Activate (S)-2-Fmoc-amino-3-methylbutanoic acid (1.0 eq) with EDCI (1.5 eq) and HOBt (1.5 eq) in DMF.

• Add Boc-pyrrolidine (1.0 eq) and DIPEA (3.0 eq).

• Stir at RT for 12h, then concentrate and purify via chromatography (CH₂Cl₂/MeOH 95:5).

Yield : 70–75%.

Fmoc Deprotection

Procedure :

• Treat the coupled product with piperidine/DMF (20%) for 30min.

• Concentrate and precipitate in cold ether.

Yield : 95%.

Industrial-Scale Considerations

The patent CN103787971A highlights scalable methods for tert-butyl esters, emphasizing:

• Solvent Systems : THF/hexane for efficient extraction.

• Purification : Column chromatography (70:30 hexane/EtOAc) followed by recrystallization in hexane.

• Yield Optimization : 80–85% via controlled stoichiometry and temperature (-10°C → RT).

Table 2: Comparison of Lab-Scale vs. Industrial Methods

Parameter	Lab-Scale	Industrial (Patent)
Scale	1–10 mmol	10–100 mol
Solvent	DCM/DMF	THF/Hexane
Purification	Column Chromatography	Recrystallization
Yield	70–75%	80–85%

Characterization and Quality Control

Key Analytical Data :

• NMR : ¹H NMR (400 MHz, CDCl₃) δ 1.44 (s, 9H, Boc), 1.02 (d, J = 6.8 Hz, 6H, Val-CH₃), 3.40–3.60 (m, 4H, pyrrolidine).

• HPLC : Purity >98% (C18 column, 70:30 MeCN/H₂O).

• MS (ESI) : m/z 286.2 [M+H]⁺.

Applications and Derivatives

The tert-butyl ester group enhances solubility for intermediate purification. Derivatives of this compound are explored for:

• Peptide Mimetics : As constrained scaffolds in drug discovery.

• Enzyme Inhibitors : Targeting proteases or kinases .

Q & A

Basic: What are the optimal synthetic routes for this compound, and how are reaction conditions optimized?

Methodological Answer:
The synthesis typically involves sequential protection, acylation, and deprotection steps. Key stages include:

• Step 1: Protection of the pyrrolidine nitrogen using Boc (tert-butoxycarbonyl) groups under anhydrous conditions with bases like triethylamine .
• Step 2: Acylation of the amino group using (S)-2-amino-3-methylbutyric acid derivatives. Coupling reagents such as HATU or EDCI are employed to activate carboxylic acids, with yields optimized by controlling stoichiometry and reaction time (e.g., 24–48 hours at 0–25°C) .
• Step 3: Deprotection of the Boc group using acidic conditions (e.g., HCl in dioxane) or catalytic hydrogenation .

Critical Parameters:

• Solvent choice (e.g., dichloromethane or THF) affects reaction rates and byproduct formation.
• Temperature control during acylation minimizes racemization of the chiral center .

Basic: How is stereochemical integrity confirmed during synthesis?

Methodological Answer:

• Chiral HPLC or capillary electrophoresis separates enantiomers to verify optical purity (>98% ee) .
• X-ray crystallography or NOESY NMR resolves the (S)-configuration at the 2-amino-3-methylbutyryl moiety by analyzing spatial interactions between protons .

Advanced: What strategies mitigate low yields in the acylation step?

Methodological Answer:
Contradictions in yield data (e.g., 40–85%) often arise from:

• Side reactions: Competing hydrolysis of activated intermediates. Mitigated by using dry solvents and inert atmospheres .
• Steric hindrance: Bulky tert-butyl groups reduce acylation efficiency. Solutions include:
  • Using coupling reagents like DCC/DMAP to enhance reactivity .
  • Microwave-assisted synthesis to accelerate kinetics .

Table 1: Yield Optimization Strategies

Parameter	Low Yield Cause	Solution	Reference
Solvent polarity	Poor reagent solubility	Switch to DMF or DMSO
Temperature	Incomplete activation	Microwave irradiation (50–80°C)

Advanced: How do structural modifications influence biological activity?

Methodological Answer:
Comparative studies of analogs (e.g., tert-butyl ester vs. methyl ester) reveal:

• Lipophilicity: The tert-butyl group enhances membrane permeability, critical for intracellular target engagement .
• Bioactivity: Substitution at the pyrrolidine nitrogen (e.g., trifluoromethylpyrimidine) increases affinity for kinase targets by 10-fold .

Table 2: Structure-Activity Relationships (SAR)

Modification Site	Functional Group	Biological Impact	Reference
Pyrrolidine C-3	Trifluoromethyl	Enhanced enzyme inhibition (IC₅₀↓)
Aminoacyl side chain	Methyl vs. ethyl	Alters metabolic stability

Advanced: How to resolve contradictions in reported biological activity data?

Methodological Answer:
Discrepancies in IC₅₀ values (e.g., 5 nM vs. 200 nM) may stem from:

• Assay conditions: Variations in pH, ionic strength, or co-solvents (e.g., DMSO) perturb ligand-target interactions .
• Target conformation: Use cryo-EM or surface plasmon resonance (SPR) to validate binding under physiological conditions .

Experimental Design Tip:

• Include positive controls (e.g., known inhibitors) and replicate assays across independent labs to isolate protocol-specific artifacts .

Advanced: What analytical methods ensure purity and structural fidelity?

Methodological Answer:

• LC-MS (ESI+): Confirms molecular weight ([M+H]⁺ = calculated 356.4 Da) and detects impurities >0.1% .
• ²H-NMR: Identifies deuterated byproducts from hydrogenolysis steps .

Critical Data:

• HPLC purity: ≥95% (C18 column, 0.1% TFA in H₂O/MeCN gradient) .
• Elemental analysis: ≤0.3% deviation from theoretical C, H, N composition .